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Compound of Interest

Compound Name: Methyl phenyl disulfide

CAS No.: 14173-25-2

Cat. No.: B081605

Get Quote

Executive Summary
Methyl phenyl disulfide (MPDS, CAS: 14173-25-2) represents a fundamental motif in

organosulfur chemistry, serving as a critical model for protein disulfide bridges and a versatile

sulfenylation reagent in drug discovery. This guide provides a rigorous analysis of its molecular

architecture, specifically the electronic origins of its gauche conformation, and details a high-

fidelity synthetic protocol for its preparation. We further explore its reactivity profile,

emphasizing its utility as a "soft" electrophile in the functionalization of pharmacophores.

Molecular Architecture & Conformational Dynamics
The structural integrity of MPDS is governed by the unique electronic properties of the disulfide

bond. Unlike carbon-carbon bonds, the sulfur-sulfur linkage exhibits a distinct conformational

preference driven by the repulsion of non-bonding electron pairs.

The Gauche Effect and Dihedral Geometry
The most stable conformation of MPDS is the gauche rotamer, where the C(phenyl)-S-S-

C(methyl) dihedral angle (
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) approaches 90° (typically 85°–90°). This geometry is not accidental but is a direct
consequence of the Gauche Effect and Lone Pair Repulsion.

Lone Pair Repulsion: The 3p lone pairs on adjacent sulfur atoms are orthogonal in the 90°

conformation, minimizing destabilizing Pauli repulsion.

Hyperconjugation: The filled

-orbital (lone pair) of one sulfur atom donates electron density into the antibonding

orbital of the adjacent S-C bond. This stabilizing interaction is maximized when the dihedral
angle is near 90°.

Structural Parameters
Parameter Value (Approx.) Mechanistic Driver

S-S Bond Length 2.03 Å

Minimized lone-pair repulsion;

typical for unstrained

disulfides.

C-S-S Angle 103° - 106°

Hybridization of Sulfur

(intermediate between

and

).

Dihedral Angle (

)
~85° - 90° orbital overlap (Anomeric

effect).

Bond Dissociation Energy ~60 kcal/mol

Weaker than C-C or C-H,

facilitating radical exchange

reactions.

Visualization of Conformational Preference
The following diagram illustrates the orbital interactions stabilizing the gauche conformation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081605?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Orbital Stabilization (Gauche Effect)

Steric/Electronic Repulsion (Cis/Trans)

Sulfur 1 (Lone Pair n) n → σ* Interaction
(Stabilization)

Donation Sulfur 2 (Antibonding σ*)Acceptance

Lone Pair - Lone Pair
Repulsion (Destabilizing)

Minimizes

Planar Conformation
(0° or 180°)

Causes

Click to download full resolution via product page

Caption: Stabilization of the gauche conformation via n -> sigma orbital interaction.*

Spectroscopic Characterization
Accurate identification of MPDS requires distinguishing it from its symmetric counterparts

(diphenyl disulfide and dimethyl disulfide) and potential oxidation products (sulfoxides).

NMR Spectroscopy
The chemical shift of the methyl group is a diagnostic marker. In MPDS, the methyl group is

deshielded by the adjacent disulfide linkage relative to a sulfide but shielded relative to a

sulfone.

H NMR (400 MHz, CDCl

):

7.55 – 7.45 (m, 2H, ortho-ArH)

7.35 – 7.20 (m, 3H, meta/para-ArH)

2.42 (s, 3H, S-CH

)
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Note: The methyl singlet at ~2.42 ppm is distinct from thioanisole (PhSMe, ~2.50 ppm)

and dimethyl disulfide (MeSSMe, ~2.40 ppm), though close. Careful integration against

aromatic protons (3:5 ratio) is essential.

C NMR (100 MHz, CDCl

):

137.5 (ipso-C), 129.0, 127.5, 126.8 (Ar-C)

23.0 (S-CH

)

Mass Spectrometry (EI/ESI)
Molecular Ion (

): m/z 156

Key Fragments:

m/z 141 (

): Loss of methyl radical.

m/z 109 (

): Thiophenol cation, highly stable.

m/z 47 (

): Methylthio cation.

Synthesis & Purity Profiling
Strategic Selection: The MMTS Protocol
While MPDS can be synthesized via oxidative cross-coupling of thiols, that method yields a

statistical mixture of symmetric and asymmetric disulfides (PhSSPh, PhSSMe, MeSSMe). To
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ensure high purity and yield, the Sulfenylation of Thiolates using Methyl Methanethiosulfonate

(MMTS) is the superior protocol.

Reaction Logic: MMTS acts as a "methylsulfenyl" (

) donor. The methanesulfinate anion (

) is a stable, non-nucleophilic leaving group, preventing disulfide scrambling
(disproportionation).

Step-by-Step Protocol
Reagents:

Thiophenol (PhSH): 10.0 mmol

Methyl Methanethiosulfonate (MMTS): 10.5 mmol (1.05 equiv)

Triethylamine (Et

N): 11.0 mmol

Dichloromethane (DCM): 50 mL (Anhydrous)

Procedure:

Preparation: Flame-dry a 100 mL round-bottom flask and purge with Nitrogen (

). Add PhSH and DCM.

Activation: Cool the solution to 0°C. Add Et

N dropwise. The formation of the thiolate anion (

) is instantaneous.

Sulfenylation: Add MMTS dropwise over 5 minutes. The reaction is exothermic; maintain

temperature < 5°C to suppress side reactions.

Reaction: Allow to warm to Room Temperature (RT) and stir for 1 hour. Monitor by TLC

(Hexane/EtOAc 95:5).
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Workup: Wash the organic phase with Water (2 x 20 mL) to remove the methanesulfinate

salt and excess amine. Wash with Brine (20 mL).

Purification: Dry over MgSO

, filter, and concentrate in vacuo. If necessary, purify via flash chromatography (Silica gel,
100% Hexanes).

Self-Validating Checkpoint:

Success: Colorless to pale yellow oil.

Failure: Presence of solid precipitate indicates formation of Diphenyl Disulfide (PhSSPh),

suggesting MMTS was old or temperature was not controlled.

Thiophenol (PhSH)
+ Et3N

Thiolate Anion (PhS-)

Deprotonation

Transition State
SN2 attack on Sulfur

+ MMTS

Add MMTS (Me-S-SO2-Me)
(Source of MeS+)

Methyl Phenyl Disulfide
(Ph-S-S-Me)

Yield >90%

Byproduct:
MeSO2- (Methanesulfinate)

Leaving Group

Click to download full resolution via product page

Caption: Selective synthesis of MPDS via thiolate sulfenylation with MMTS.
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Reactivity & Applications in Drug Discovery
MPDS serves as a controlled "sulfenylation" agent. The S-S bond is a "soft" electrophile,

susceptible to attack by nucleophiles (phosphines, thiolates) and radicals.

Sulfenylation of Enolates
MPDS reacts with lithium enolates to introduce the

-methylthio or

-phenylthio group. Due to the leaving group ability (

is a better leaving group than

), nucleophilic attack often occurs at the Methyl-bearing sulfur, transferring the

group, but this is regiochemically dependent on the nucleophile.

Application: Synthesis of sulfenylated ketones or esters.

Thiol-Disulfide Exchange (Biological Mimicry)
In biological systems, MPDS mimics the "mixed disulfide" formed during oxidative stress (S-

thiolation).

This reaction is reversible and is used to probe the redox potential of cysteine residues in
proteins.

Radical Cleavage
Under UV irradiation or radical initiation (AIBN), the S-S bond homolyzes to form

and

. These radicals can add to alkenes (thiol-ene reaction) or abstract hydrogen atoms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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